N-benzyl-3-(2-fluorophenyl)propanamide

• IUPAC Name: N-benzyl-3-(2-fluorophenyl)propanamide
• InChI: InChI=1S/C16H16FNO/c17-15-9-5-4-8-14(15)10-11-16(19)18-12-13-6-2-1-3-7-13/h1-9H,10-12H2,(H,18,19)
• InChI Key: FLVTZPJCDOMXQW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC(=O)CCC2=CC=CC=C2F
• Molecular Formula: C16H16FNO
• Molecular Weight: 257.30 g/mol

Description

N-benzyl-3-(2-fluorophenyl)propanamide, also known as BFPP, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of amides and has a molecular weight of 247.29 g/mol.

Mechanism of Action

N-benzyl-3-(2-fluorophenyl)propanamide acts on the opioid, serotonin, and norepinephrine receptors in the brain and spinal cord. This compound binds to these receptors and activates them, leading to the release of neurotransmitters such as dopamine, serotonin, and norepinephrine. The release of these neurotransmitters leads to pain relief, reduction in anxiety and depression symptoms, and improvement in mood.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. This compound has analgesic, anxiolytic, and antidepressant effects. This compound also has anti-inflammatory effects, which may contribute to its analgesic effects. Additionally, this compound has been shown to have neuroprotective effects, which may have potential applications in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

N-benzyl-3-(2-fluorophenyl)propanamide has several advantages for lab experiments. This compound has high purity and stability, which makes it easy to work with in lab settings. Additionally, this compound has a well-defined mechanism of action, which makes it easier to study its effects on different biological systems.
However, there are also limitations to using this compound in lab experiments. This compound has limited solubility in water, which may make it difficult to administer in certain experiments. Additionally, this compound has a short half-life, which may require frequent dosing in certain experiments.

Future Directions

There are several potential future directions for research on N-benzyl-3-(2-fluorophenyl)propanamide. One area of research is in the development of new analogs of this compound with improved pharmacological properties. Another area of research is in the investigation of the potential neuroprotective effects of this compound in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound and its potential therapeutic applications.

Synthesis Methods

The synthesis of N-benzyl-3-(2-fluorophenyl)propanamide involves the reaction of benzylamine with 2-fluorophenylacetyl chloride in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography to obtain the pure compound. This method has been optimized to achieve high yields of this compound with minimal impurities.

Scientific Research Applications

N-benzyl-3-(2-fluorophenyl)propanamide has been extensively studied for its potential therapeutic applications. One of the major areas of research is in the treatment of chronic pain. This compound has been shown to have analgesic effects in animal models of chronic pain. This compound acts on the opioid receptors in the brain and spinal cord, leading to pain relief.
Another area of research is in the treatment of depression and anxiety disorders. This compound has been shown to have anxiolytic and antidepressant effects in animal models. This compound acts on the serotonin and norepinephrine receptors in the brain, leading to a reduction in anxiety and depression symptoms.